Cas no 21708-28-1 (2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 21708-28-1
• MF: C₁₅H₁₂N₆O₂
• MW: 308.294781684875
• MDL: MFCD29762730
• CID: 3229645
• PubChem ID: 101008909
• Update Time: 2025-06-07

2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-[2-(6-AMINO-9H-PURIN-9-YL)ETHYL]-
• WAA70828
• 2-[2-(6-aminopurin-9-yl)ethyl]isoindole-1,3-dione
• 2-[2-(6-amino-9H-purin-9-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 21708-28-1
• EN300-252092
• 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD29762730
• Inchi： 1S/C15H12N6O2/c16-12-11-13(18-7-17-12)20(8-19-11)5-6-21-14(22)9-3-1-2-4-10(9)15(21)23/h1-4,7-8H,5-6H2,(H2,16,17,18)
• InChI Key： XRMKGQLMYJAVJU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCN1C=NC2C(N)=NC=NC1=2)=O

Computed Properties

• Exact Mass: 308.10217365Da
• Monoisotopic Mass: 308.10217365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 21708-28-1)

The compound 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 21708-28-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique purine and isoindole moieties, has shown promising potential in various therapeutic applications, including antiviral and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to inhibit specific enzymes involved in viral replication. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione effectively targets the RNA-dependent RNA polymerase (RdRp) of certain RNA viruses, making it a potential candidate for antiviral drug development. The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and inhibitory effects.

In addition to its antiviral properties, recent investigations have highlighted the compound's potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione exhibits selective cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway and inhibit key signaling pathways involved in cell proliferation.

Another area of interest is the optimization of the compound's synthesis to improve yield and purity. A recent paper in Organic Process Research & Development (2024) described a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-2-(6-Amino-9H-purin-9-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 21708-28-1) represents a versatile and promising scaffold in drug discovery. Its dual antiviral and anticancer activities, coupled with recent advancements in synthesis, position it as a valuable candidate for further development. Future studies should focus on overcoming its pharmacokinetic challenges and expanding its therapeutic applications.